Cas no 1188378-41-7 (tert-Butyl 4'-cyano-1,4'-bipiperidine-1'-carboxylate)

• Product Name: tert-Butyl 4'-cyano-1,4'-bipiperidine-1'-carboxylate
• CAS No: 1188378-41-7
• MF: C₁₆H₂₇N₃O₂
• MW: 293.404484033585
• CID: 5042467
• Update Time: 2023-11-22

tert-Butyl 4'-cyano-1,4'-bipiperidine-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-cyano-[1,4'-bipiperidine]-1'-carboxylate
• tert-butyl 4-(4-cyanopiperidin-1-yl)piperidine-1-carboxylate
• tert. butyl 4-cyano-[1,4']bipiperidinyl-1'-carboxylate
• tert.butyl 4-cyano-[1,4']bipiperidinyl-1'-carboxylate
• tert-Butyl 4'-cyano-1,4'-bipiperidine-1'-carboxylate

• Inchi： 1S/C16H27N3O2/c1-16(2,3)21-15(20)19-10-6-14(7-11-19)18-8-4-13(12-17)5-9-18/h13-14H,4-11H2,1-3H3
• InChI Key： IHZFLXBXQCGGDM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N1CCC(C#N)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 405
• XLogP3: 1.9
• Topological Polar Surface Area: 56.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids